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Compound of Interest

Compound Name: N,N-Dipropylaniline

CAS No.: 2217-07-4

Cat. No.: B1582475

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development. It provides in-depth information on the core properties,

synthesis, characterization, and applications of N,N-Dipropylaniline, grounded in established

scientific principles and methodologies.

Executive Summary
N,N-Dipropylaniline is a tertiary amine that serves as a valuable building block and

intermediate in organic synthesis. Its molecular structure, characterized by a phenyl group

attached to a nitrogen atom bearing two propyl substituents, imparts specific physical and

chemical properties that are leveraged in the synthesis of more complex molecules, including

dyes and pharmaceutical compounds. Understanding its fundamental characteristics—

molecular formula, weight, reactivity, and spectroscopic signature—is critical for its effective

and safe utilization in a laboratory setting. This document provides a detailed exploration of

these aspects, complete with validated protocols and safety considerations.
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A precise understanding of the foundational properties of a chemical is the bedrock of its

application in research. N,N-Dipropylaniline is identified by the CAS Registry Number 2217-

07-4[1].

Molecular Formula and Weight
The chemical structure of N,N-Dipropylaniline consists of an aniline core where the two amine

hydrogens are replaced by n-propyl groups. This arrangement leads to the following

fundamental properties:

Molecular Formula: C₁₂H₁₉N[2][3][4]

Molecular Weight: 177.29 g/mol [2][3][5]

Monoisotopic Mass: 177.151749610 Da[5]

These values are fundamental for stoichiometric calculations in reaction planning and for

interpretation of mass spectrometry data.

Structural and Physicochemical Data
The physical state and properties of N,N-Dipropylaniline dictate its handling, storage, and use

in various reaction conditions. It is a slightly pale yellow, air-sensitive liquid at room

temperature[3].

Property Value Source

IUPAC Name N,N-dipropylaniline [1][4][5]

SMILES CCCN(CCC)C1=CC=CC=C1 [4][6]

InChIKey
MMFBQHXDINNBMW-

UHFFFAOYSA-N
[1][4][6]

Density 0.92 g/mL (Specific Gravity) [3][7]

Boiling Point 242 °C (at 760 mmHg) [7]

112 °C (at 11.3 mmHg) [8]

Refractive Index 1.52 - 1.529 [3][7]
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It is crucial to note its air-sensitive nature, which necessitates storage under an inert

atmosphere (e.g., argon or nitrogen) to prevent oxidation and degradation[3].

Synthesis and Characterization
The synthesis of N,N-Dipropylaniline is typically achieved through the N-alkylation of aniline.

This process provides a reliable route to the tertiary amine, which can then be rigorously

characterized to confirm its identity and purity.

Synthesis Pathway: N-Alkylation of Aniline
A common and illustrative method for preparing N,N-Dipropylaniline is the direct alkylation of

aniline with a propyl halide, such as 1-bromopropane, in the presence of a base. The base is

essential to neutralize the hydrobromic acid byproduct, driving the reaction towards the desired

tertiary amine product.

Reactants Reaction Conditions

Products

Aniline (C₆H₅NH₂)

N-Alkylation

1-Bromopropane (CH₃CH₂CH₂Br)
(2.2 equivalents) Base (e.g., K₂CO₃) Solvent (e.g., Acetonitrile) Heat (Reflux)

N,N-Dipropylaniline Salt Byproduct (e.g., KBr) H₂O / BH⁺

Click to download full resolution via product page

Caption: Synthesis of N,N-Dipropylaniline via N-Alkylation.

Step-by-Step Synthesis Protocol
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This protocol is a self-validating workflow, incorporating in-process checks to ensure reaction

completion and product purity.

Reactor Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stirrer.

Charge the flask with aniline (1.0 eq.), anhydrous potassium carbonate (2.5 eq.), and

acetonitrile.

Reagent Addition: Add 1-bromopropane (2.2 eq.) to the stirring mixture. The slight excess of

the alkylating agent ensures complete conversion of the aniline.

Reaction: Heat the mixture to reflux (approx. 82°C for acetonitrile) and maintain for 12-24

hours. The progress of the reaction should be monitored by Thin Layer Chromatography

(TLC) or Gas Chromatography (GC) to confirm the disappearance of the aniline starting

material.

Workup: After cooling to room temperature, filter the solid potassium salts. Concentrate the

filtrate under reduced pressure to remove the solvent.

Extraction: Redissolve the residue in a nonpolar organic solvent (e.g., ethyl acetate) and

wash with water and brine to remove any remaining inorganic impurities. Dry the organic

layer over anhydrous sodium sulfate.

Purification: Concentrate the dried organic layer in vacuo. The resulting crude oil is then

purified by vacuum distillation to yield N,N-Dipropylaniline as a pale yellow liquid[8].

Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR,

and Mass Spectrometry. A purity of ≥98% is typically achieved[2][3].

Spectroscopic Validation
Spectroscopic analysis provides the definitive structural confirmation of the synthesized

molecule.

¹H NMR Spectroscopy: The proton NMR spectrum is a key tool for verification. The expected

signals for N,N-Dipropylaniline (in CDCl₃) include a triplet for the terminal methyl (-CH₃)

protons around 0.9 ppm, a multiplet for the central methylene (-CH₂-) protons around 1.6
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ppm, a triplet for the methylene protons adjacent to the nitrogen (N-CH₂-) around 3.2 ppm,

and multiplets for the aromatic protons between 6.5 and 7.3 ppm[9].

Mass Spectrometry: Electron ionization mass spectrometry (EI-MS) will show a molecular ion

peak (M⁺) at m/z = 177, corresponding to the molecular weight of the compound[9]. The

fragmentation pattern provides further structural confirmation, with a characteristic base peak

at m/z = 148, resulting from the loss of an ethyl group (C₂H₅)[9].

Applications in Research and Drug Development
N,N-Dialkylanilines are important intermediates in the synthesis of various functional materials

and bioactive molecules.

Dye Synthesis: They are common precursors for triarylmethane dyes, where the tertiary

amine acts as a powerful auxochrome.

Pharmaceutical Intermediates: The N,N-dipropylaniline moiety can be found in the structure

of certain active pharmaceutical ingredients (APIs) or used as a starting material for more

complex heterocyclic systems. For example, related structures are used in the synthesis of

compounds investigated for various therapeutic effects.

Organic Catalysis: Tertiary amines can act as organic bases or catalysts in a variety of

chemical transformations.

Precursor for Herbicides: Related N-alkylated aniline derivatives are key intermediates in the

synthesis of agricultural chemicals, such as the herbicide pretilachlor[10].

The workflow for utilizing N,N-Dipropylaniline as a synthetic intermediate is visualized below.

Starting Material
Synthetic Transformation

Target Molecule

N,N-Dipropylaniline
(Purity ≥98%)

Electrophilic
Aromatic Substitution

(e.g., Vilsmeier-Haack)

 Introduce
Electrophile Functionalized Intermediate

(e.g., p-dialkylaminobenzaldehyde)
 Form C-C bond
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Caption: Workflow for synthetic utilization of N,N-Dipropylaniline.

Safety, Handling, and Storage
Proper handling of N,N-Dipropylaniline is essential for laboratory safety. The compound is

classified as hazardous.

GHS Hazard Classification
According to the Globally Harmonized System (GHS), N,N-Dipropylaniline presents the

following hazards:

Skin Irritation (Category 2): Causes skin irritation[5][8].

Serious Eye Irritation (Category 2): Causes serious eye irritation[5][8].

The related compound, dipropylamine, is listed as causing severe skin burns and eye

damage, being harmful if swallowed, and toxic if inhaled[11]. Similar precautions should be

taken.

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within

a chemical fume hood[11].

Personal Protective Equipment: Wear appropriate PPE, including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat[11].

Handling Procedures: Avoid breathing vapors or mist. Prevent contact with skin and eyes.

Wash hands thoroughly after handling[11].

Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place[11].

Inert Atmosphere: Due to its air sensitivity, it is recommended to store N,N-Dipropylaniline
under an inert gas like argon or nitrogen to maintain its quality.
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Conclusion
N,N-Dipropylaniline is a foundational chemical intermediate with well-defined properties. Its

molecular formula (C₁₂H₁₉N) and molecular weight (177.29 g/mol ) are the starting points for its

use in quantitative chemical synthesis. Mastery of its synthesis, purification, and spectroscopic

characterization, combined with a rigorous adherence to safety protocols, enables researchers

and drug development professionals to effectively and safely leverage this compound in the

creation of novel and valuable molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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